Cas no 105601-94-3 (1,4-Butanediol, 2-bromo-, (S)-)

• Product Name: 1,4-Butanediol, 2-bromo-, (S)-
• CAS No: 105601-94-3
• MF: C₄H₉BrO₂
• MW: 169.017060995102
• CID: 1157582
• PubChem ID: 11095044
• Update Time: 2025-05-23

1,4-Butanediol, 2-bromo-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, 2-bromo-, (S)-
• (S)-2-Bromobutane-1,4-diol
• 105601-94-3
• VRVPUPONZXUMBA-BYPYZUCNSA-N
• (2S)-2-BROMOBUTANE-1,4-DIOL
• SCHEMBL9034782
• (S)-2-bromo -1,4-butanediol
• (S)-2-bromo-1,4-butanediol
• CS-0497678

• Inchi： 1S/C4H9BrO2/c5-4(3-7)1-2-6/h4,6-7H,1-3H2/t4-/m0/s1
• InChI Key： VRVPUPONZXUMBA-BYPYZUCNSA-N
• SMILES： Br[C@H](CO)CCO

Computed Properties

• Exact Mass: 167.97857
• Monoisotopic Mass: 167.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 40.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Additional information on 1,4-Butanediol, 2-bromo-, (S)-

1,4-Butanediol, 2-bromo-, (S)-

1,4-Butanediol, 2-bromo-, (S)- is a chemical compound with the CAS number 105601-94-3. This compound is a brominated derivative of 1,4-butanediol, featuring a bromine atom attached to the second carbon of the butane chain. The (S) designation indicates the stereochemistry of the molecule, specifying that the bromine atom is located on the second carbon in the S configuration. This compound is of significant interest in organic synthesis due to its unique structural properties and reactivity.

Recent studies have highlighted the importance of 1,4-butane diol derivatives in various chemical transformations. For instance, researchers have explored the use of brominated diols as intermediates in the synthesis of complex molecules, including pharmaceutical agents and advanced materials. The presence of a bromine atom in 1,4-butane diol derivatives introduces versatile reactivity, enabling their participation in nucleophilic substitutions and other key organic reactions.

The stereochemistry of (S)-1,4-butane diol, 2-bromo- plays a crucial role in determining its reactivity and selectivity in synthetic processes. Recent advancements in asymmetric synthesis have underscored the importance of enantioselective approaches to prepare such compounds. By employing chiral catalysts or auxiliary groups, chemists can achieve high enantiomeric excess in the preparation of (S)-configured diols, which are valuable for constructing chiral centers in bioactive molecules.

In terms of applications, brominated diols like (S)-1,4-butane diol derivatives are widely used as building blocks in medicinal chemistry. For example, they serve as key intermediates in the synthesis of antibiotics, antiviral agents, and other therapeutic compounds. The ability to control stereochemistry during synthesis ensures that these compounds can be tailored to specific biological targets with high precision.

From an industrial perspective, brominated diols are also employed in polymer chemistry and materials science. Their ability to undergo polymerization reactions makes them valuable for producing biodegradable polymers and advanced composites. Recent research has focused on optimizing the synthesis and purification processes for (S)-configured brominated diols, aiming to enhance their scalability and cost-effectiveness for large-scale applications.

In summary, (S)-1,4-butane diol derivatives represent a class of compounds with diverse applications across organic synthesis and materials science. Their unique reactivity and stereochemical properties make them indispensable tools for constructing complex molecules with high precision. As research continues to uncover new synthetic strategies and applications for these compounds, their role in advancing chemical science is expected to grow significantly.